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Compound of Interest

Compound Name: 4,5-Dimethyl-1,3-dithiol-2-one
CAS No.: 49675-88-9
Cat. No.: B3052980
Get Quote
. J

Primary CAS: 49675-88-9 Molecular Formula: CsHeOS2 Molecular Weight: 146.23 g/mol
IUPAC Name: 4,5-Dimethyl-1,3-dithiol-2-one[1][2][3]

Executive Summary: The Sulfur vs. Oxygen
Distinction

Crucial Note for Drug Development Professionals: It is imperative to distinguish this compound
from 4,5-dimethyl-1,3-dioxol-2-one (DMDO).

o DMDO (Oxygen Analog): Widely used as a prodrug moiety (e.g., Olmesartan medoxomil) to
improve oral bioavailability via esterase hydrolysis.

 Dithiol-2-one (Sulfur Analog - This Guide): Primarily a precursor for organic electronics
(TMTTF) and metallodrugs (dithiolene ligands). It does not function as a standard prodrug
promoiety due to the stability of the C=S/C-S bonds against typical esterases, but rather
serves as a "masked" dithiolene for bioinorganic modeling and coordination chemistry.

Chemical Identity & Structural Analysis
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The compound features a planar 1,3-dithiole ring fused with a carbonyl group. Its reactivity is
dominated by two vectors:

o Carbonyl Electrophilicity: The C=0 group is stable but can be attacked by nucleophiles or
removed/coupled to form alkenes (tetrathiafulvalenes).

» Masked Dithiolene Character: Under basic conditions, the ring opens to generate the cis-1,2-
dithiolate dianion, a "non-innocent" ligand essential for mimicking molybdoenzyme active
sites (e.g., xanthine oxidase).

Quantitative Properties Table

Property Value Note
) ) Low MP; often solidifies in
Melting Point 32-35°C ) o
condensers during distillation.

Boiling Point ~80 °C at 0.5 mmHg Volatile under high vacuum.

Solubility High: DCM, CHCIs, Hexanes Poor solubility in water.
Off-white to pale yellow Darkens upon

Appearance o ]
needles oxidation/exposure to light.

Singlet for equivalent methyl
NMR (*H) 6 2.15-2.20 (s, 6H)
groups.

Synthetic Routes & Causality

The synthesis of 4,5-dimethyl-1,3-dithiol-2-one must avoid the use of highly toxic phosgene
or expensive organometallics. The industry-standard "Organic Syntheses" route
(Chandrasekaran et al.) is preferred for its scalability and safety profile.

Mechanism of Action[4][5][6]

» Nucleophilic Substitution: Potassium xanthate attacks 3-bromo-2-butanone.[4] The choice of
O-isopropyl xanthate over ethyl xanthate is deliberate; the bulky isopropyl group facilitates
the subsequent acid-catalyzed elimination/cyclization more cleanly.
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» Acid-Catalyzed Cyclization: Concentrated H2SOa induces the cyclization of the xanthate
intermediate. This step is sensitive to temperature; overheating causes polymerization (tar
formation).

Visualization: Synthetic Pathway

The following diagram illustrates the conversion from bromoketone to the dithiolone core.[5]
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Caption: Two-step synthesis via xanthate intermediate. The isopropyl group acts as a leaving
group during the acid-catalyzed ring closure.

Experimental Protocols

Safety Warning: Carbon disulfide (CSz) derivatives and thiols are malodorous and potentially
toxic. All operations must be performed in a well-ventilated fume hood.

Protocol A: Synthesis of O-lsopropyl S-3-Oxobutan-2-yl
Dithiocarbonate

e Reagents: 3-Bromo-2-butanone (1.0 equiv), Potassium O-isopropyl xanthate (1.1 equiv).
e Setup: 500 mL round-bottom flask, ice bath, magnetic stirring.
e Procedure:

o Dissolve potassium O-isopropyl xanthate in water/acetone (1:1 v/v). Cool to 0°C.[3][6]
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o Add 3-bromo-2-butanone dropwise over 30 minutes. The reaction is exothermic; maintain
T < 10°C to prevent side reactions.

o Stir for 2 hours at room temperature.

o Workup: Extract with diethyl ether (3x). Wash combined organics with water and brine. Dry
over MgSOa4 and concentrate in vacuo.

o Result: Yellow oil (Intermediate). Use directly in the next step.
Protocol B: Cyclization to 4,5-Dimethyl-1,3-dithiol-2-one
o Reagents: Intermediate from Protocol A, Concentrated H2SOa4 (5.0 equiv).
e Setup: 3-neck flask, internal thermometer, addition funnel.
» Procedure:
o Cool H2SOa to 0°C.

o Add the xanthate intermediate dropwise. Critical: Do not allow temperature to exceed 5°C.
Higher temperatures favor charring.

o After addition, stir for 30 minutes at 0°C, then pour the mixture onto crushed ice (slowly!).
o lIsolation: The product may precipitate as a solid or oil. Extract with DCM.
o Purification: Vacuum distillation is the gold standard.

» Note: The product (MP ~32°C) will solidify in the condenser. Use a heat gun gently on
the condenser water jacket (or turn off cooling water briefly) to melt the distillate into the
receiving flask.

o Yield: ~80-85%.

Applications in Research & Development
A. Organic Electronics: TMTTF Synthesis
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The compound is the direct precursor to Tetramethyltetrathiafulvalene (TMTTF), a cornerstone
of Bechgaard salts (organic superconductors).

e Method: Phosphite-mediated coupling.
» Reagent: Triethyl phosphite or Triphenyl phosphite.

o Conditions: Reflux (neat or in toluene). The phosphite acts as a desulfurizing/deoxygenating
agent, coupling two dithiolone units via a carbene intermediate.

B. Bioinorganic Chemistry: Metallodithiolenes

For drug development professionals working on metallopharmaceuticals or enzyme inhibitors,
this scaffold provides a "protected” dithiolene ligand.

» Deprotection: Treatment with base (KOH/MeOH) generates the dithiolate dianion.

o Reversibility: Uniquely, this ring-opening is reversible upon acidification, allowing for pH-
switched ligand release.

e Target: Synthesis of M(dmCt)2 complexes (M = Ni, Pd, Pt), which serve as models for the
Molybdenum Cofactor (Moco) found in sulfite oxidase and xanthine oxidase.

Visualization: Reactivity Logic

Base (KOH/MeOH) 4,5-Dimethyl-1,3-dithiol-2-one P(OE)3 / Reflux

/
/

Hydrolysis Coupling ,//
/

1,2-Dithiolate Dianion Tetramethyl-TTF (TMTTF)
(Ligand for Metallodrugs) (Organic Conductor)

+ Metal Salt (NiCl2, etc.)

Metallodithiolene Complex
[M(S2C2Me2)2]
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Caption: Divergent reactivity pathways: Base hydrolysis yields ligands for coordination
chemistry; Phosphite coupling yields TTF cores for materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4,5-Dimethyl-1,3-dithiol-2-one: Technical Guide &
Synthetic Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052980/docs#4-5-dimethyl-1-3-dithiol-2-one-
technical-guide-synthetic-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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